2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(1-phenyltetrazol-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H11N5.ClH/c10-7-6-9-11-12-13-14(9)8-4-2-1-3-5-8;/h1-5H,6-7,10H2;1H
• InChI Key: HEINUZZVPMNOIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CCN.Cl
• Molecular Formula: C9H12ClN5
• Molecular Weight: 225.68 g/mol
• CAS No.: 1803600-10-3

Description

2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride, also known as PTZ-211, is a chemical compound that has been widely used in scientific research. This compound is a tetrazole derivative that has been shown to have several pharmacological properties, including anticonvulsant, anxiolytic, and antidepressant effects.

Scientific Research Applications

2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride has been extensively studied for its anticonvulsant effects. It has been shown to be effective in several animal models of epilepsy, including the maximal electroshock seizure (MES) test, the pentylenetetrazole (PTZ) seizure test, and the 6 Hz psychomotor seizure test. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Mechanism of Action

The exact mechanism of action of 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride is not fully understood. However, it has been suggested that its anticonvulsant effects may be due to its ability to modulate the activity of GABA-A receptors. This compound has also been shown to inhibit the activity of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic effects. This compound has also been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to be effective in several animal models of epilepsy, anxiety, and depression. However, it also has several limitations. It has been shown to have low water solubility, which may limit its use in certain experiments. Additionally, its exact mechanism of action is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for research on 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine hydrochloride. One area of interest is its potential use as a therapeutic agent for epilepsy, anxiety, and depression. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as a tool for studying the role of GABA-A receptors and MAO in the brain. Future studies may also focus on developing new derivatives of this compound with improved pharmacological properties.